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Compound of Interest

Compound Name: Glipizide

Cat. No.: B1671590

Essential Safety and Handling Guide for Glipizide

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Glipizide. Adherence to these procedures is vital for ensuring
personal safety and minimizing environmental exposure.

Personal Protective Equipment (PPE)

The required level of PPE depends on the scale of the operation and the physical form of the
Glipizide being handled. Engineering controls, such as fume hoods or dedicated dust control
systems, should always be the primary method for exposure control.[1][2]
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Exposure Hand EyelFace Skin/Body Respiratory
Scenario Protection Protection Protection Protection
Normal Use Not normally Not normally Not normally Not normally
(Intact Tablets) required. required.[1][3] required.[1][3] required.[3]
Use in a well-
ventilated area,
) fume hood, or
Protective lab
) under a dust
N Impervious coat. Wear
Bulk Quantities / N control hood.[4] If
) gloves (e.g., Safety glasses or  additional )
Compounding / o ) OEL s
Nitrile, goggles.[1][5] protective

Crushed Tablets

Neoprene).[2][4]

clothing for large

guantities.[1][6]

exceeded, use
an approved
particulate
respirator (e.g.,
P3 filter).[2][4]

Accidental Spill

Impervious
gloves (e.g.,
Nitrile,
Neoprene).[4][6]

Splash goggles.
(6]

Full suit, boots.

[6]

Approved/certifie
d dust respirator.
A self-contained
breathing
apparatus may
be needed for

large spills.[6]

Occupational Exposure Limits (OELS)

Monitoring airborne concentrations is essential when working with Glipizide powder outside of

containment. Ensure that exposure levels remain below the established limits.
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Organization /| Country Limit Type Value

Pfizer OEL TWA-8 Hr 200 pg/m3[1][2]
PCCA TLV - TWA (8h) 0.2 mg/m3[3]
Austria OEL - MAKs 5 mg/m3[2]
Belgium OEL - TWA 5 mg/m3[2]
Bulgaria OEL - TWA 5.0 mg/m3[2]
Czech Republic OEL - TWA 4.0 mg/m3[1]
Greece OEL - TWA 5 mg/m3[1]
Ireland OEL - TWAs 4 mg/m?3[1]

TWA = Time-Weighted Average; TLV = Threshold Limit Value; OEL = Occupational Exposure
Limit; MAKs = Maximale Arbeitsplatzkonzentrationen

Operational Plans
Safe Handling Protocol

Preparation:

» Risk Assessment: Before beginning work, assess the potential for dust generation and
exposure.

e Engineering Controls: Whenever possible, handle Glipizide powder within a laboratory fume
hood, glove box, or a ventilated enclosure equipped with HEPA filtration to minimize airborne
dust.[1][2][5]

o PPE Selection: Don the appropriate PPE as determined by the risk assessment and the
quantities being handled (see Table 1).

Execution:

e Avoid Dust Generation: Minimize the creation of dust when handling powders or crushed
tablets.[2] Avoid actions that could cause the material to become airborne.
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» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands
thoroughly with soap and water after handling is complete and before leaving the laboratory.

[11[2][4]
» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][4]

Caption: Workflow for the safe handling of Glipizide in a laboratory setting.

Spill Response Protocol

Immediate and correct response to a spill is critical to prevent exposure and contamination.

Evacuate: Immediately alert others in the area and evacuate all non-essential personnel.[1]

[2]
e Secure Area: Restrict access to the spill area. Ensure adequate ventilation.
» Report: Report the spill to the appropriate safety personnel immediately.[1][2]

o PPE: Only trained personnel wearing appropriate PPE (including respiratory protection,
gloves, goggles, and protective clothing) should perform the cleanup.[1][2]

» Containment: Contain the source of the spill if it is safe to do so.[1][2]
e Cleanup (Dry Spill):
o Carefully collect spilled powder using a method that avoids dust generation.[1][2]

o Use a damp cloth or a vacuum cleaner equipped with a HEPA filter.[1][2] Do not dry
sweep.

o Place all contaminated materials into a clearly labeled, sealed container for hazardous
waste disposal.[1][2][4]

o Decontamination: Thoroughly clean the spill area with soap and water once the visible
material has been removed.[1][2][5]

Disposal Plan
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All Glipizide waste must be managed as hazardous chemical waste to prevent environmental
release.

o Waste Collection:

o Collect all waste material, including excess Glipizide, contaminated PPE, and cleanup
materials, in a designated waste container.

o The container must be durable, compatible with the waste, and sealable.
e Labeling:

o Clearly label the waste container as "Hazardous Waste" and identify the contents (i.e.,
"Glipizide Waste").

e Storage:

o Store the sealed waste container in a secure, designated area away from incompatible
materials.

» Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal vendor.[7]

o Do not dispose of Glipizide down the drain or in the regular trash.[5] Care should be taken
to avoid environmental release.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Glipizide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671590#personal-protective-equipment-for-
handling-glipizide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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